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Compound of Interest

Compound Name: (D-Trp2,7,9)-substance P

Cat. No.: B561261 Get Quote

For researchers, scientists, and drug development professionals utilizing (D-Trp2,7,9)-
Substance P, a synthetic peptide analog of Substance P, adherence to proper disposal

protocols is critical for laboratory safety and environmental protection. This document provides

a comprehensive guide to the safe handling and disposal of this bioactive peptide, ensuring

compliance with standard laboratory practices.

Immediate Safety and Handling Precautions
(D-Trp2,7,9)-Substance P is intended for in vitro research use only and is not for human or

animal consumption[1]. As a bioactive peptide, it should be handled with caution. While specific

toxicity data for this analog is not readily available, the Safety Data Sheet (SDS) for Substance

P advises avoiding ingestion, inhalation, and contact with skin or eyes[1][2]. In case of

accidental exposure, follow these first-aid measures:

Skin or Hair Contact: Immediately flush with running water and soap. If irritation occurs, seek

medical attention[2].

Eye Contact: Wash out immediately with fresh running water, ensuring complete irrigation of

the eye. If pain persists, seek medical attention[2].

Inhalation: Move the individual to a fresh air environment. Encourage the patient to blow their

nose to clear any dust. If irritation or discomfort continues, seek medical attention[2].
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Ingestion: Do not induce vomiting. Rinse the mouth with water and provide water to drink.

Seek medical advice[2].

Personal Protective Equipment (PPE), including lab coats, safety glasses, and gloves, should

be worn at all times when handling (D-Trp2,7,9)-Substance P.

Physical and Chemical Properties
Understanding the properties of (D-Trp2,7,9)-Substance P is essential for its safe handling

and disposal.

Property Value

Molecular Formula C80H109N21O13S[3]

Calculated Molecular Weight 1604.96 g/mol [3]

Form Lyophilized powder[3]

Purity > 95%[3]

Storage -20°C[3]

Disposal Procedures
The disposal of (D-Trp2,7,9)-Substance P and its contaminated materials must be conducted

in a manner that minimizes environmental impact and adheres to institutional and regulatory

guidelines. As with many bioactive peptides, it does not accumulate in organisms and is easily

destroyed[4].

Step 1: Decontamination of Spills

In the event of a spill, all ignition sources should be removed from the area[2]. The spilled

material should be carefully collected to avoid dust generation. The spill area should then be

decontaminated. For decontamination of surfaces and equipment, a 10% bleach solution is

recommended, followed by a thorough rinse with water.

Step 2: Waste Segregation and Collection
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All waste materials contaminated with (D-Trp2,7,9)-Substance P, including unused product,

empty containers, and disposable labware (e.g., pipette tips, tubes), should be segregated as

chemical waste.

Solid Waste: Collect in a designated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing (D-Trp2,7,9)-Substance P should be collected in a

separate, labeled container for liquid hazardous waste.

Step 3: Final Disposal

The final disposal method should be in accordance with local, state, and federal regulations.

For many research institutions, this involves contracting with a licensed chemical waste

management company[5]. These companies are equipped to handle and dispose of chemical

waste safely, often through high-temperature incineration.

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of (D-Trp2,7,9)-substance P.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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